Cas no 1261469-62-8 (2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261469-62-8
• MF: C₁₁H₄Cl₅N
• MW: 327.421157836914
• CID: 4969956
• Update Time: 2025-10-29

2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl5N/c12-7-4-9(14)8(13)3-6(7)5-1-2-10(15)17-11(5)16/h1-4H
• InChI Key： JOACFWHQDXCXDY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=NC(=CC=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 6.3
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine

Comprehensive Overview of 2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261469-62-8)

2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine, identified by its CAS number 1261469-62-8, is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals and material science. This compound, characterized by its unique chlorinated aromatic structure, is often studied for its potential applications in crop protection and advanced material synthesis. Researchers and industry professionals frequently search for terms like "2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine uses", "CAS 1261469-62-8 properties", and "chlorinated pyridine derivatives", reflecting the growing interest in its functional versatility.

The molecular structure of 2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine features a pyridine ring substituted with multiple chlorine atoms, which enhances its stability and reactivity. This structural attribute makes it a valuable intermediate in the synthesis of complex organic molecules. Recent studies have explored its role in developing environmentally sustainable agrochemicals, aligning with the global trend toward "green chemistry" and "eco-friendly pesticides". Searches for "pyridine-based agrochemicals" and "chlorinated compounds in agriculture" highlight the compound's relevance in addressing modern agricultural challenges.

In addition to its agrochemical applications, CAS 1261469-62-8 is investigated for its potential in material science, particularly in the design of high-performance polymers and electronic materials. The compound's ability to act as a building block for advanced materials has led to inquiries such as "pyridine derivatives in material science" and "halogenated aromatic compounds for electronics". Its thermal stability and electronic properties make it a candidate for innovative applications in optoelectronics and conductive polymers.

The synthesis and characterization of 2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine involve sophisticated techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for research and industrial use. Queries like "analytical methods for chlorinated pyridines" and "HPLC analysis of CAS 1261469-62-8" underscore the importance of precise quality control in its production.

Environmental and safety considerations are also paramount when working with 2,6-Dichloro-3-(2,4,5-trichlorophenyl)pyridine. Regulatory compliance and sustainable handling practices are frequently discussed topics, as evidenced by searches for "safe handling of chlorinated compounds" and "environmental impact of pyridine derivatives". Researchers emphasize the need for responsible usage and disposal to minimize ecological footprints.

Looking ahead, the compound's potential applications continue to expand, driven by advancements in synthetic chemistry and material science. Emerging trends, such as "smart agrochemicals" and "bio-based materials", further highlight its versatility. As demand grows for innovative solutions in agriculture and technology, CAS 1261469-62-8 remains a compound of significant interest to scientists and industry leaders alike.